1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone

• IUPAC Name: 1-[3-(1H-benzimidazol-2-ylsulfanylmethyl)-4-methoxyphenyl]ethanone
• InChI: InChI=1S/C17H16N2O2S/c1-11(20)12-7-8-16(21-2)13(9-12)10-22-17-18-14-5-3-4-6-15(14)19-17/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: WFSYHOKUZGYZNO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OC)CSC2=NC3=CC=CC=C3N2
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone, also known as BIX-01294, is a chemical compound that has been widely studied for its potential use in epigenetic research. Epigenetics refers to the study of changes in gene expression that are not caused by changes in the DNA sequence itself, but rather by modifications to the way that DNA is packaged and regulated within cells.

Mechanism of Action

1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone works by binding to the active site of G9a, preventing it from carrying out its normal function of adding methyl groups to specific sites on histone proteins. This leads to changes in the way that DNA is packaged and regulated within cells, which can have downstream effects on gene expression.
Biochemical and Physiological Effects:
1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone has been shown to have a variety of effects on cells and tissues, including changes in gene expression patterns, alterations in cell proliferation and differentiation, and changes in cell morphology and behavior. These effects are thought to be mediated by changes in the way that DNA is packaged and regulated within cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone in lab experiments is its potency as a G9a inhibitor, which allows researchers to study the effects of G9a inhibition on gene expression and other cellular processes. However, one limitation of using 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone is its specificity for G9a, which means that it may not be suitable for studying other epigenetic modifications or pathways.

Future Directions

There are many potential future directions for research on 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone and its effects on epigenetic regulation. Some possible areas of focus include:
1. Further studies on the specific mechanisms by which 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone alters gene expression and other cellular processes.
2. Development of more specific and potent G9a inhibitors that can be used to study the role of G9a in different cellular contexts.
3. Investigation of the potential therapeutic applications of 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone and other G9a inhibitors in the treatment of cancer and other diseases.
4. Exploration of the potential role of 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone and other epigenetic modifiers in the development of new treatments for neurological and psychiatric disorders.
5. Studies on the long-term effects of 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone on gene expression and other cellular processes, and the potential implications for human health and disease.
In conclusion, 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone is a potent inhibitor of the G9a enzyme that has been widely studied for its potential use in epigenetic research. Its ability to alter gene expression and other cellular processes makes it a valuable tool for studying the role of epigenetic regulation in health and disease. However, further research is needed to fully understand the mechanisms by which 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone works and its potential applications in the development of new treatments for a variety of diseases.

Scientific Research Applications

1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone has been shown to be a potent inhibitor of a specific enzyme known as G9a, which is involved in the regulation of gene expression. By inhibiting G9a, 1-{3-[(1H-benzimidazol-2-ylthio)methyl]-4-methoxyphenyl}ethanone can alter the way that DNA is packaged within cells, leading to changes in gene expression patterns.